N-(2-chlorophenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide

• IUPAC Name: N-(2-chlorophenyl)-4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H19ClN8O/c1-2-26-16-14(22-23-26)15(19-11-20-16)24-7-9-25(10-8-24)17(27)21-13-6-4-3-5-12(13)18/h3-6,11H,2,7-10H2,1H3,(H,21,27)
• InChI Key: SCSYQJXELTYHSN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)N3CCN(CC3)C(=O)NC4=CC=CC=C4Cl)N=N1
• Molecular Formula: C17H19ClN8O
• Molecular Weight: 386.8 g/mol
• CAS No.: 1058182-99-2

Description

These compounds are novel CDK2 inhibitors and have been synthesized for cancer treatment. They have shown superior cytotoxic activities against MCF-7 and HCT-116 with IC 50 range (45–97 nM) and (6–99 nM), respectively.

Chemical Reactions Analysis

These compounds have shown significant inhibitory activity with IC 50 values of 0.057 ± 0.003, 0.081 ± 0.004 and 0.119 ± 0.007 μM, respectively compared to sorafenib (0.184 ± 0.01 μM).

Mechanism of Action

Target of Action

The compound, N-(2-chlorophenyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine-1-carboxamide, is a derivative of the pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds . It has been found to inhibit Cyclin-Dependent Kinase 2 (CDK2) , a protein kinase that plays a crucial role in the regulation of the cell cycle .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This interaction disrupts the normal progression of the cell cycle, leading to the inhibition of cell proliferation

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase . This disruption can lead to cell cycle arrest, preventing the cell from dividing and proliferating . The downstream effects of this disruption can include apoptosis, or programmed cell death .

Result of Action

The primary result of the compound’s action is the inhibition of cell proliferation, particularly in cancer cells . By disrupting the cell cycle, the compound can induce apoptosis, leading to the death of the cancer cells . This makes it a potential candidate for the development of anticancer drugs .

Future Directions

The molecular interactions of the derivatised conjugates in docking studies reveal their suitability for further development. This suggests that these compounds could be potential candidates for new and effective anti-TB drugs.

Biochemical Analysis

Biochemical Properties

Related triazolopyrimidines have been found to interact with various enzymes and proteins . These interactions often involve hydrogen bond accepting and donating characteristics, allowing these compounds to form specific interactions with different target receptors .

Cellular Effects

Related compounds have shown significant antitumor activities against various cancer cell lines, including MGC-803 (gastric cancer), MCF-7 (breast cancer), and Hela (cervical cancer) .

Molecular Mechanism

Related compounds have been found to intercalate DNA, which can disrupt the normal functioning of cells .

Metabolic Pathways

Related compounds have been found to interact with various enzymes and proteins, suggesting that they may be involved in multiple metabolic pathways .